Cas no 1639-73-2 (Dibenz[b,g]azocine, 5,6,7,12-tetrahydro-)

Dibenz[b,g]azocine, 5,6,7,12-tetrahydro- structure
1639-73-2 structure
Product name:Dibenz[b,g]azocine, 5,6,7,12-tetrahydro-
CAS No:1639-73-2
MF:C15H15N
MW:209.286
CID:3806997
PubChem ID:12412218

Dibenz[b,g]azocine, 5,6,7,12-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • Dibenz[b,g]azocine, 5,6,7,12-tetrahydro-
    • SCHEMBL4861947
    • 5,6,7,12-tetrahydrodibenzo[b,g]azocine
    • 5,6,7,12-tetrahydrodibenz[b,g]azocine
    • LZJFERNCMTUAAO-UHFFFAOYSA-N
    • 1639-73-2
    • Inchi: InChI=1S/C15H15N/c1-3-10-14-12(6-1)8-5-9-13-7-2-4-11-15(13)16-14/h1-4,6-7,10-11,16H,5,8-9H2
    • InChI Key: LZJFERNCMTUAAO-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 209.120449483Da
  • Monoisotopic Mass: 209.120449483Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12Ų

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